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1,5-Dimethyl-4-[[3-nitro-4-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]phenyl]methylideneamino]-2-phenylpyrazol-3-one 1,5-Dimethyl-4-[[3-nitro-4-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]phenyl]methylideneamino]-2-phenylpyrazol-3-one
Brand Name: Vulcanchem
CAS No.: 313067-64-0
VCID: VC0392354
InChI: InChI=1S/C25H18N6O5S2/c1-15-23(24(32)29(28(15)2)17-6-4-3-5-7-17)26-14-16-8-11-21(20(12-16)31(35)36)37-25-27-19-10-9-18(30(33)34)13-22(19)38-25/h3-14H,1-2H3
SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=CC3=CC(=C(C=C3)SC4=NC5=C(S4)C=C(C=C5)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C25H18N6O5S2
Molecular Weight: 546.6g/mol

1,5-Dimethyl-4-[[3-nitro-4-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]phenyl]methylideneamino]-2-phenylpyrazol-3-one

CAS No.: 313067-64-0

Main Products

VCID: VC0392354

Molecular Formula: C25H18N6O5S2

Molecular Weight: 546.6g/mol

1,5-Dimethyl-4-[[3-nitro-4-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]phenyl]methylideneamino]-2-phenylpyrazol-3-one - 313067-64-0

CAS No. 313067-64-0
Product Name 1,5-Dimethyl-4-[[3-nitro-4-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]phenyl]methylideneamino]-2-phenylpyrazol-3-one
Molecular Formula C25H18N6O5S2
Molecular Weight 546.6g/mol
IUPAC Name 1,5-dimethyl-4-[[3-nitro-4-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]phenyl]methylideneamino]-2-phenylpyrazol-3-one
Standard InChI InChI=1S/C25H18N6O5S2/c1-15-23(24(32)29(28(15)2)17-6-4-3-5-7-17)26-14-16-8-11-21(20(12-16)31(35)36)37-25-27-19-10-9-18(30(33)34)13-22(19)38-25/h3-14H,1-2H3
Standard InChIKey HBOWWFLQADPJPJ-UHFFFAOYSA-N
SMILES CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=CC3=CC(=C(C=C3)SC4=NC5=C(S4)C=C(C=C5)[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=CC3=CC(=C(C=C3)SC4=NC5=C(S4)C=C(C=C5)[N+](=O)[O-])[N+](=O)[O-]
PubChem Compound 1964239
Last Modified Nov 11 2021
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